Cas no 1804482-26-5 (3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1804482-26-5
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 4841672
• Update Time: 2025-05-20

3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H6F3N3O3/c1-5-6(2-3-13)7(18-9(10,11)12)4-14-8(5)15(16)17/h4H,2H2,1H3
• InChI Key： HFUSDEVFNDUHKZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(C)=C1CC#N)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 2.2
• Topological Polar Surface Area: 91.7

Additional information on 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile

Comprehensive Overview of 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804482-26-5)

The compound 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804482-26-5) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. Its unique molecular structure, featuring a pyridine core substituted with nitro, trifluoromethoxy, and acetonitrile groups, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its distinct electronic and steric properties, which are critical for designing bioactive compounds.

One of the most searched questions related to this compound is: "What are the applications of 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile in drug discovery?" The answer lies in its role as a key building block for heterocyclic compounds, which are foundational in developing therapeutics targeting infectious diseases, neurological disorders, and metabolic conditions. The nitro and trifluoromethoxy groups enhance the compound's reactivity, enabling precise modifications for optimizing drug efficacy and selectivity. This aligns with the growing demand for small-molecule drugs and precision medicine, two trending topics in modern healthcare.

Another area of interest is the compound's utility in agrochemical formulations. With the global focus on sustainable agriculture and crop protection, researchers are investigating its derivatives as potential pesticides or herbicides. The trifluoromethoxy moiety, in particular, is known to improve the lipophilicity and bioavailability of agrochemicals, making them more effective at lower doses. This addresses the urgent need for environmentally friendly solutions, a hot topic in green chemistry and sustainable farming practices.

From a synthetic chemistry perspective, 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile serves as a valuable precursor for catalysis and material science applications. Its electron-deficient pyridine ring facilitates interactions with transition metals, making it suitable for designing ligands in catalytic systems. Additionally, its incorporation into polymeric materials can enhance thermal stability and electronic properties, which is relevant for developing advanced electronics and coatings. These applications resonate with the surge in interest around smart materials and nanotechnology.

Safety and handling of 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile are also frequently queried topics. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Its stability under various conditions makes it a reliable choice for industrial-scale synthesis, further boosting its appeal in process chemistry and scale-up production.

In summary, 3-Methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804482-26-5) is a multifaceted compound with broad applicability across high-impact industries. Its relevance to drug discovery, agrochemical innovation, and advanced materials underscores its importance in contemporary scientific research. As the demand for tailored chemical solutions grows, this compound is poised to play a pivotal role in shaping future technological advancements.